2-(2-{[(3-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-[(3-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C19H17ClN4O3S/c1-27-16-7-5-13(6-8-16)21-17(25)10-15-11-28-19(23-15)24-18(26)22-14-4-2-3-12(20)9-14/h2-9,11H,10H2,1H3,(H,21,25)(H2,22,23,24,26)
• InChI Key: QCEKFHCSWFSPPX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H17ClN4O3S
• Molecular Weight: 416.9 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a carbamate ester, a thiazole ring, and a methoxyphenyl group. Carbamate esters are a class of organic compounds that have a wide range of applications, including use as pesticides, fungicides, and pharmaceuticals. Thiazoles are a type of heterocyclic compound that are found in many biologically active substances, including some antibiotics. Methoxyphenyl groups are commonly found in a variety of organic compounds, including many pharmaceuticals.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the thiazole ring, followed by the introduction of the carbamate and methoxyphenyl groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. The carbamate ester, thiazole ring, and methoxyphenyl group could all potentially participate in reactions.

Scientific Research Applications

Anticancer Properties

• Carbamate esters have been investigated for their potential as anticancer agents. .

Insecticides and Pesticides

• Carbamate compounds, including carbamate esters, are widely used as insecticides and pesticides. They act by inhibiting acetylcholinesterase, an enzyme essential for neurotransmission in insects. .

Cholinesterase Inhibitors

• Carbamate esters are cholinesterase inhibitors, similar to organophosphates. .

Antiviral Agents

• Some carbamate esters exhibit antiviral activity. Researchers have explored their potential against viruses like HIV, herpes simplex, and influenza. .

Anti-inflammatory Effects

• Carbamate esters may possess anti-inflammatory properties. .

Chemical Synthesis and Organic Reactions

• Carbamate esters serve as versatile intermediates in organic synthesis. They participate in various reactions, such as amidation, esterification, and rearrangements. .

These applications highlight the diverse roles of carbamate esters, including their potential in medicine, agriculture, and chemical research. . If you need more detailed information or additional applications, feel free to ask!

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a pharmaceutical, its mechanism of action would involve interacting with specific biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it has promising pharmaceutical properties, future research might focus on optimizing its synthesis, improving its efficacy, and assessing its safety.